Cas no 95533-69-0 (5-Benzylidene-4-oxo-2-thioxothiazolidine-3-acetic acid ammonium salt)

• Product name: 5-Benzylidene-4-oxo-2-thioxothiazolidine-3-acetic acid ammonium salt
• CAS No: 95533-69-0
• MF: C₁₂H₁₂N₂O₃S₂
• MW: 296.365280151367
• CID: 2703119

5-Benzylidene-4-oxo-2-thioxothiazolidine-3-acetic acid ammonium salt Chemical and Physical Properties

Names and Identifiers

• azanium,2-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• Ammonium salt of 5-benzylidene-3-rodanic acid
• 5-Benzylidene-4-oxo-2-thioxothiazolidine-3-acetic acid ammonium salt
• Thiazolidine-3-acetic acid, 5-benzylidene-4-oxo-2-thioxo-, ammonium salt

• Inchi： 1S/C12H9NO3S2.H3N/c14-10(15)7-13-11(16)9(18-12(13)17)6-8-4-2-1-3-5-8;/h1-6H,7H2,(H,14,15);1H3/b9-6+;
• InChI Key： FRYNRQGGSPCLHX-MLBSPLJJSA-N
• SMILES： S1C(N(CC(=O)[O-])C(/C/1=C\C1C=CC=CC=1)=O)=S.[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Topological Polar Surface Area: 119